Cas no 2194849-17-5 (3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide
• CAS No: 2194849-17-5
• MF: C₁₄H₁₆FN₃O₄S
• MW: 341.3579454422
• CID: 5331912
• Update Time: 2025-05-21

3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C14H16FN3O4S/c1-8-13(9(2)17-14(16-8)22-4)18-23(19,20)10-5-6-12(21-3)11(15)7-10/h5-7,18H,1-4H3
• InChI Key： BZSIOKVNEAVUAU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NC1=C(C)N=C(N=C1C)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 475
• XLogP3: 1.9
• Topological Polar Surface Area: 98.8

Additional information on 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide

Introduction to 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide (CAS No: 2194849-17-5)

3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide, identified by its CAS number 2194849-17-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including its fluoro and methoxy substituents, as well as the pyrimidine ring system, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro group at the 3-position of the benzene ring introduces a high electronegativity that can modulate the electronic properties of the aromatic system. This modification is often employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and increase bioavailability. Similarly, the methoxy group at the 4-position provides a hydrophilic moiety that can influence solubility and interactions with biological molecules. The presence of these functional groups makes this compound a promising candidate for further exploration in drug discovery.

The core structure of 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide incorporates a pyrimidine ring system, which is a common scaffold in many bioactive molecules. Pyrimidine derivatives are extensively studied due to their role in various biological processes and their efficacy as pharmacological agents. The specific substitution pattern on the pyrimidine ring, including 2-methoxy, 4,6-dimethyl, and its connection to the benzene sulfonamide moiety, suggests potential interactions with enzymes or receptors involved in cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. Studies have indicated that sulfonamides can act as competitive inhibitors by binding to active sites of enzymes or as modulators of receptor activity. The structural features of 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide make it a candidate for inhibiting key enzymes involved in cancer metabolism, inflammation, or infectious diseases.

In the realm of oncology research, sulfonamide derivatives have shown promise as anticancer agents due to their ability to disrupt critical cellular processes such as DNA replication and cell cycle progression. The fluoro and methoxy substituents may enhance the ability of this compound to cross the blood-brain barrier or accumulate in tumor tissues, improving its therapeutic efficacy. Furthermore, the pyrimidine moiety may interact with DNA or RNA synthesis pathways, offering a mechanism for antitumor activity.

Another area of interest is the potential application of this compound in managing inflammatory diseases. Sulfonamides have been historically used to treat conditions like rheumatoid arthritis and tuberculosis by inhibiting inflammatory mediators or bacterial growth. The structural features of 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide suggest it may modulate inflammatory pathways by interacting with cytokine receptors or enzymes involved in prostaglandin synthesis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or palladium-mediated transformations, have been employed to construct the complex framework efficiently. The introduction of fluorine atoms often necessitates specialized techniques due to their reactivity and sensitivity to environmental conditions.

Pharmaceutical companies and academic institutions are increasingly investing in high-throughput screening (HTS) technologies to identify novel bioactive compounds like 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide. These screens allow researchers to evaluate thousands of compounds for their ability to modulate specific biological targets. The unique structural features of this molecule make it an attractive candidate for inclusion in such libraries.

Evaluation of pharmacokinetic properties is crucial for assessing the potential therapeutic value of any novel compound. Parameters such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) are carefully studied to determine if a compound can reach effective concentrations at target sites while minimizing side effects. Computational tools have been developed to predict these properties based on molecular structure, reducing the need for extensive experimental testing.

The role of sulfonamides in antibiotic development cannot be overstated. While traditional antibiotics like sulfamethoxazole have been widely used for decades, newer derivatives continue to be explored for their enhanced efficacy against resistant bacterial strains. The structural complexity of 3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide suggests it may offer novel mechanisms of action against pathogens that have evolved resistance to existing treatments.

In conclusion,3-fluoro-4-methoxy-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene -1-sulfonamide (CAS No: 2194849 -17 -5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and predicted biological activities make it a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.